Cas no 146982-24-3 (Fmoc-Asp(OAll)-OH)

Fmoc-Asp(OAll)-OH is a protected derivative of aspartic acid, widely used in solid-phase peptide synthesis (SPPS). The compound features an Fmoc (9-fluorenylmethoxycarbonyl) group at the N-terminus, ensuring orthogonal protection during peptide chain assembly, and an allyl (OAll) ester protecting the β-carboxyl group of aspartic acid. This dual protection scheme allows for selective deprotection under mild conditions, minimizing side reactions. The OAll group is particularly advantageous for its stability under basic Fmoc deprotection conditions and its selective removal via palladium-catalyzed reactions. The product is highly pure and suitable for synthesizing complex peptides, offering precise control over aspartic acid incorporation while reducing racemization risks.
Fmoc-Asp(OAll)-OH structure
Fmoc-Asp(OAll)-OH structure
Product name:Fmoc-Asp(OAll)-OH
CAS No:146982-24-3
MF:C22H21NO6
MW:395.40524
MDL:MFCD00190874
CID:64989
PubChem ID:57651019

Fmoc-Asp(OAll)-OH Chemical and Physical Properties

Names and Identifiers

    • Fmoc-L-aspartic acid 4-allyl ester
    • Fmoc-Asp(OAll)-OH
    • (S)-2-((((9H-Fluoren-9-yl)methoxy)carbonyl)amino)-4-(allyloxy)-4-oxobutanoic acid
    • Fmoc-Asp(allyl ester)-OH
    • Fmoc-Asp(OAll)-OH Fmoc-L-aspartic acid β-allyl ester
    • Fmoc-L-Asp(All)-OH
    • Fmoc-L-aspartic acid β-allyl ester
    • (2S)-4-allyloxy-2-(9H-fluoren-9-ylmethoxycarbonylamino)-4-oxo-butanoic acid
    • Fmoc-Asp(OAll)
    • FMoc-Asp
    • FMOC-ASP(OAL)-OH
    • FMOC-ASP(OAI)-OH
    • FMOC-L-ASP(OAL)-OH
    • FMOC-L-ASP(OH)-OAL
    • FMOC-ASP(OALLYL)-OH
    • FMOC-L-ASPARTIC ACID-B-ALLYLESTER
    • J-008293
    • (S)-2-(((9H-fluoren-9-yl)methoxy)carbonylamino)-4-(allyloxy)-4-oxobutanoic acid
    • fmoc-asp(oall)oh
    • SCHEMBL8037759
    • (2S)-2-(9H-fluoren-9-ylmethoxycarbonylamino)-4-oxo-4-prop-2-enoxybutanoic acid
    • N-alpha-(9-Fluorenylmethyloxycarbonyl)-L-aspartic acid beta allyl ester
    • DS-15033
    • AMY22633
    • N-Fmoc-L-aspartic Acid 4-Allyl Ester
    • AKOS015839098
    • Fmoc-Asp-allyl ester
    • CS-W008075
    • Fmoc-Asp(OAll)-OH, >=98.0% (HPLC)
    • HY-W008075
    • 146982-24-3
    • FBNFRRNBFASDKS-IBGZPJMESA-N
    • AC-8586
    • MFCD00190874
    • AKOS015908600
    • (2S)-2-{[(9H-FLUOREN-9-YLMETHOXY)CARBONYL]AMINO}-4-OXO-4-(PROP-2-EN-1-YLOXY)BUTANOIC ACID
    • MDL: MFCD00190874
    • Inchi: InChI=1S/C22H21NO6/c1-2-11-28-20(24)12-19(21(25)26)23-22(27)29-13-18-16-9-5-3-7-14(16)15-8-4-6-10-17(15)18/h2-10,18-19H,1,11-13H2,(H,23,27)(H,25,26)/t19-/m0/s1
    • InChI Key: FBNFRRNBFASDKS-IBGZPJMESA-N
    • SMILES: C=CCOC(C[C@H](NC(OCC1C2=CC=CC=C2C3=CC=CC=C31)=O)C(O)=O)=O

Computed Properties

  • Exact Mass: 395.136887g/mol
  • Surface Charge: 0
  • XLogP3: 3.2
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 6
  • Rotatable Bond Count: 10
  • Monoisotopic Mass: 395.136887g/mol
  • Monoisotopic Mass: 395.136887g/mol
  • Topological Polar Surface Area: 102Ų
  • Heavy Atom Count: 29
  • Complexity: 598
  • Isotope Atom Count: 0
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Covalently-Bonded Unit Count: 1

Experimental Properties

  • Density: 1.2870
  • Melting Point: 111-115 °C
  • Water Partition Coefficient: Slightly soluble in water.
  • PSA: 101.93
  • Optical Activity: [α]20/D −27±2°, c = 1% in DMF

Fmoc-Asp(OAll)-OH Security Information

  • Hazardous Material transportation number:NONH for all modes of transport
  • WGK Germany:3
  • Safety Instruction: S22;S24/25
  • Safety Term:S22;S24/25
  • Storage Condition:2-8°C

Fmoc-Asp(OAll)-OH Pricemore >>

Enterprise No. Product name Cas No. Purity Specification Price update time Inquiry
BAI LING WEI Technology Co., Ltd.
965220-5G
Fmoc-Asp(OAll)-OH, 98%
146982-24-3 98%
5G
¥ 623 2022-04-26
SHANG HAI YI EN HUA XUE JI SHU Co., Ltd.
R003137-5g
Fmoc-Asp(OAll)-OH
146982-24-3 98%
5g
¥245 2024-05-25
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.
F800613-25g
Fmoc-Asp(OAll)-OH
146982-24-3 98%
25g
¥1,258.00 2022-01-14
ChemScence
CS-W008075-100g
Fmoc-Asp(OAll)-OH
146982-24-3 98.34%
100g
$415.0 2022-04-27
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.
F71000-5g
Fmoc-Asp(OAll)-OH
146982-24-3 97%
5g
¥1106.0 2023-09-07
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.
F800613-5g
Fmoc-Asp(OAll)-OH
146982-24-3 98%
5g
¥278.00 2022-01-14
Chemenu
CM119648-100g
N-Fmoc-L-aspartic Acid 4-Allyl Ester
146982-24-3 97%
100g
$306 2021-06-09
Fluorochem
213798-10g
Fmoc-Asp(OAll)-OH
146982-24-3 95%
10g
£50.00 2022-02-28
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.
F800613-1g
Fmoc-Asp(OAll)-OH
146982-24-3 98%
1g
¥78.00 2022-01-14
MedChemExpress
HY-W008075-1g
Fmoc-Asp(OAll)-OH
146982-24-3
1g
¥200 2023-08-31

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Amadis Chemical Company Limited
(CAS:146982-24-3)Fmoc-Asp(OAll)-OH
A808575
Purity:99%/99%
Quantity:100g/500g
Price ($):258.0/1291.0